molecular formula C9H7F5S B8465317 Benzene, 1,2-difluoro-4-[(3,3,3-trifluoropropyl)thio]-

Benzene, 1,2-difluoro-4-[(3,3,3-trifluoropropyl)thio]-

Cat. No.: B8465317
M. Wt: 242.21 g/mol
InChI Key: XIJBWNLXIRDLHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzene, 1,2-difluoro-4-[(3,3,3-trifluoropropyl)thio]- is a useful research compound. Its molecular formula is C9H7F5S and its molecular weight is 242.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1,2-difluoro-4-[(3,3,3-trifluoropropyl)thio]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1,2-difluoro-4-[(3,3,3-trifluoropropyl)thio]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7F5S

Molecular Weight

242.21 g/mol

IUPAC Name

1,2-difluoro-4-(3,3,3-trifluoropropylsulfanyl)benzene

InChI

InChI=1S/C9H7F5S/c10-7-2-1-6(5-8(7)11)15-4-3-9(12,13)14/h1-2,5H,3-4H2

InChI Key

XIJBWNLXIRDLHI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1SCCC(F)(F)F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3.4 mmol 3,4-difluoro-thiophenol and 5.1 mmol 1-iodo-3,3,3-trifluoropropane in 5 ml acetone was added 3.7 mmol potassium carbonate, and the mixture heated at 140° C. for 3 h under microwave irradiation. The reaction mixture was then poured onto water and extracted three times with ethyl acetate. The combined organic phases were then washed with saturated aq. NaCl solution, dried over Na2SO4, and concentrated in vacuo to afford the title compound. MS (m/e): 243.1 (M+H+, 100%)
Quantity
3.4 mmol
Type
reactant
Reaction Step One
Quantity
5.1 mmol
Type
reactant
Reaction Step One
Quantity
3.7 mmol
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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